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molecular formula C8H17FN2 B8567732 4-(1,1-Dimethyl-2-fluoroethyl)piperazine

4-(1,1-Dimethyl-2-fluoroethyl)piperazine

Cat. No. B8567732
M. Wt: 160.23 g/mol
InChI Key: INKMJKSUHHBKCZ-UHFFFAOYSA-N
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Patent
US08129366B2

Procedure details

4-(1,1-Dimethyl-2-fluoroethyl)piperazine-1-carboxylic acid benzyl ester (270 mg, 0.92 mmol) was dissolved in ethanol (20 mL), and 10% palladium hydroxide/carbon (100 mg) was added thereto. The mixture was stirred for two days at room temperature under a hydrogen stream at normal pressure. The catalyst was separated by filtration, and then the reaction liquor was concentrated under reduced pressure, and dried to obtain the title compound (97 mg, 66%) as an oily matter. This compound was used in the subsequent reaction without performing further purification.
Name
4-(1,1-Dimethyl-2-fluoroethyl)piperazine-1-carboxylic acid benzyl ester
Quantity
270 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
palladium hydroxide/carbon
Quantity
100 mg
Type
catalyst
Reaction Step Two
Name
title compound
Yield
66%

Identifiers

REACTION_CXSMILES
C(OC([N:11]1[CH2:16][CH2:15][N:14]([C:17]([CH3:21])([CH3:20])[CH2:18][F:19])[CH2:13][CH2:12]1)=O)C1C=CC=CC=1>C(O)C.[OH-].[OH-].[Pd+2]>[CH3:21][C:17]([N:14]1[CH2:13][CH2:12][NH:11][CH2:16][CH2:15]1)([CH3:20])[CH2:18][F:19] |f:2.3.4|

Inputs

Step One
Name
4-(1,1-Dimethyl-2-fluoroethyl)piperazine-1-carboxylic acid benzyl ester
Quantity
270 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)OC(=O)N1CCN(CC1)C(CF)(C)C
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
palladium hydroxide/carbon
Quantity
100 mg
Type
catalyst
Smiles
[OH-].[OH-].[Pd+2]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred for two days at room temperature under a hydrogen stream at normal pressure
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The catalyst was separated by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the reaction liquor was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 d
Name
title compound
Type
product
Smiles
CC(CF)(C)N1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 97 mg
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 65.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.